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Compound Focus: Perfluorohept-2-ene

CAS No.: 1582-32-7

Cat. No.: S1797090

Chemical Identity & Hazards

Perfluorohept-2-ene is an internal perfluoroolefin. It is often found as a component in mixtures, for
example, being present up to 10% in commercial samples of Perfluorohept-1-ene [1]. The primary hazards

associated with this class of chemicals are generally related to physical properties and reactivity.

The table below summarizes the identified hazards and recommended personal protective equipment (PPE)

based on a closely related compound, Perfluoro(4-methylpent-2-ene) [2].

Hazard Aspect Details

| GHS Hazard Statements | H315: Causes skin irritation H319: Causes serious eye irritation H335: May
cause respiratory irritation [2] | | Recommended PPE | « Skin & Body: Wear appropriate protective clothing
and gloves. « Eyes: Use eye or face protection. * Respiratory: Employ respiratory protection and ensure

adequate ventilation. Use only in well-ventilated areas [2]. |

Storage & Handling Protocols

Proper storage and handling are critical to maintaining safety in the laboratory. The following protocols are

recommended.
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Storage Conditions

e Container: Store in a cool, well-ventilated area in a tightly closed container [2].

¢ Incompatibilities: Keep away from strong nucleophiles, strong bases, and strong oxidizing agents.
As a fluorinated olefin, it may also react with strong Lewis acids, which can catalyze double bond
isomerization [3] [4].

¢ General Storage Guidelines: Follow standard practices for flammable liquids—keep away from
heat, sparks, and open flames.

Safe Handling Procedures

¢ General Handling: Always avoid contact with skin, eyes, and clothing. Avoid breathing its vapors or
mist [2].

¢ Ventilation: All handling should be conducted using local exhaust ventilation or within a certified fume
hood.

¢ Personal Protection: The minimum PPE should include nitrile or other chemical-resistant gloves, a
lab coat, and safety goggles.

Troubleshooting Common Scenarios

Scenario Possible Cause Immediate Action & Solution

| Chemical Spill | Container breakage or handling error. | 1. Evacuate and ventilate the area. 2. Contain
the spill with inert, non-combustible absorbent material (e.g., sand, vermiculite). 3. Collect and dispose as
hazardous chemical waste. Avoid generating dust. | | Unexpected Isomerization | Exposure to a Lewis acid
catalyst (e.g., SbF(_5), AICI(_x)F(_y)) [3] [4]. | Catalytic amounts of Lewis acids can cause double bond
migration. Ensure all glassware and equipment are clean and free of catalytic residues. | | Unplanned
Reaction / Low Yield | Reaction with trace nucleophiles or moisture. | Perfluoroolefins are electrophilic.

Ensure all starting materials and solvents are anhydrous, and exclude nucleophilic impurities. |

Frequently Asked Questions
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Q1: What is the difference between Perfluorohept-1-ene and
Perfluorohept-2-ene in terms of handling?

While both are perfluoroolefins, a key difference is their reactivity. Terminal perfluoroolefins like
Perfluorohept-1-ene are generally more reactive toward nucleophiles than internal isomers like
Perfluorohept-2-ene [3]. This means Perfluorohept-1-ene may pose a greater risk of unexpected violent
reactions with nucleophilic substances. Internal olefins like Perfluorohept-2-ene are more stable but can

still participate in reactions, especially under catalysis.

Q2: Can Perfluorohept-2-ene isomerize under normal storage
conditions?

No, isomerization is unlikely under normal storage conditions. This reaction typically requires a catalyst,

such as antimony pentafluoride (SbF(_5)) or similar Lewis acids, and does not occur spontaneously [4].

Q3: What should I do if | suspect inhalation of vapors?

If respiratory irritation occurs, immediately move the affected person to fresh air. If symptoms persist, seek

immediate medical attention and show the safety data sheet (or this guide) to the medical personnel.

Experimental Safety Workflow

The following diagram outlines the core safety decision-making process for handling this chemical.
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Start: Plan Experiment
with Perfluorohept-2-ene

:

Review Hazards:
- Skin/Eye Irritant
- Respiratory Irritant

Prepare Engineering Controls:
Use Fume Hood or
Local Exhaust Ventilation

:

Select Personal Protective Equipment (PPE):
- Lab Coat
- Chemical Gloves
- Safety Goggles

4
Verify Storage & Compatibility:
- Check container integrity
- Isolate from incompatibilities

(Execute Experiment)

Incident Occurs

Emergency Response

Post-Experiment:
- Properly dispose waste
- Decontaminate equipment

y
- . Exposure: Flush with water
\ (Sp'"' Contain & Absorbj (& Seek medical aid if neededj
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Critical Safety Reminder

This guide is based on limited search results and data for analogous chemicals. It is not a substitute for the
official Safety Data Sheet (SDS). You must consult the most current SDS from the manufacturer or supplier

of your specific Perfluorohept-2-ene before beginning any experimental work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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